Cas no 70832-37-0 (CHOLESTERYL 11-EICOSENOATE)

• Product Name: CHOLESTERYL 11-EICOSENOATE
• CAS No: 70832-37-0
• Molecular Formula: C₄₇H₈₂O₂
• Molecular Weight: 679.15278
• CID: 975670
• PubChem ID: 53477794

CHOLESTERYL 11-EICOSENOATE Properties

Names and Identifiers

• CHOLESTERYL 11-EICOSENOATE
• (3β)-Cholest-5-en-3-yl (11Z)-icos-11-enoate
• 11-eicosenoic acid, (3β)-cholest-5-en-3-yl ester, (11Z)-
• LogP
• 70832-37-0
• SCHEMBL23143243
• SCHEMBL23143241

• InChIKey： OWTYWMJVQZQWFH-MFGBHIDYSA-N
• Inchi： InChI=1S/C47H82O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h14-15,28,37-38,40-44H,7-13,16-27,29-36H2,1-6H3/b15-14+/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• SMILES： CCCCCCCCC=CCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

Computed Properties

• Exact Mass: 678.63186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 24
• Monoisotopic Mass: 678.63148185g/mol
• Heavy Atom Count: 49
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters